Cas no 956624-39-8 (3-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]-1-[4-(propan-2-yl)phenyl]urea)
3-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]-1-[4-(propan-2-yl)phenyl]urea Chemical and Physical Properties
Names and Identifiers
-
- 3-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]-1-[4-(propan-2-yl)phenyl]urea
-
- Inchi: 1S/C25H21Cl3N4O/c1-15(2)16-8-10-19(11-9-16)30-25(33)31-22-14-29-32(23(22)17-6-4-3-5-7-17)24-20(27)12-18(26)13-21(24)28/h3-15H,1-2H3,(H2,30,31,33)
- InChI Key: MDZXKCNDCORGFO-UHFFFAOYSA-N
- SMILES: N(C1=CC=C(C(C)C)C=C1)C(NC1=C(C2=CC=CC=C2)N(C2=C(Cl)C=C(Cl)C=C2Cl)N=C1)=O
3-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]-1-[4-(propan-2-yl)phenyl]urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633152-1mg |
1-(4-Isopropylphenyl)-3-(5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl)urea |
956624-39-8 | 98% | 1mg |
¥464.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633152-2mg |
1-(4-Isopropylphenyl)-3-(5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl)urea |
956624-39-8 | 98% | 2mg |
¥536.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633152-5mg |
1-(4-Isopropylphenyl)-3-(5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl)urea |
956624-39-8 | 98% | 5mg |
¥617.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633152-10mg |
1-(4-Isopropylphenyl)-3-(5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl)urea |
956624-39-8 | 98% | 10mg |
¥739.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633152-20mg |
1-(4-Isopropylphenyl)-3-(5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl)urea |
956624-39-8 | 98% | 20mg |
¥1173.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633152-25mg |
1-(4-Isopropylphenyl)-3-(5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl)urea |
956624-39-8 | 98% | 25mg |
¥1283.00 | 2024-04-23 | |
| Ambeed | A927578-1g |
3-[5-Phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]-1-[4-(propan-2-yl)phenyl]urea |
956624-39-8 | 90% | 1g |
$350.0 | 2025-04-14 | |
| Key Organics Ltd | 6R-1187-1MG |
N-(4-isopropylphenyl)-N’-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea |
956624-39-8 | >90% | 1mg |
£37.00 | 2023-09-07 | |
| Key Organics Ltd | 6R-1187-5MG |
N-(4-isopropylphenyl)-N’-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea |
956624-39-8 | >90% | 5mg |
£46.00 | 2023-09-07 | |
| Key Organics Ltd | 6R-1187-10MG |
N-(4-isopropylphenyl)-N’-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea |
956624-39-8 | >90% | 10mg |
£63.00 | 2023-09-07 |
3-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]-1-[4-(propan-2-yl)phenyl]urea Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]-1-[4-(propan-2-yl)phenyl]urea
Professional Introduction to Compound with CAS No. 956624-39-8 and Product Name: 3-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]-1-[4-(propan-2-yl)phenyl]urea
The compound with the CAS number 956624-39-8 and the product name 3-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]-1-[4-(propan-2-yl)phenyl]urea represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.
At the core of this compound's structure lies a pyrazole moiety, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. The pyrazole ring in this compound is substituted with a phenyl group at the 5-position and a 2,4,6-trichlorophenyl group at the 1-position. These substitutions enhance the compound's interactions with biological targets, making it a promising candidate for further investigation. The presence of these aromatic rings not only contributes to the compound's stability but also facilitates its binding to specific enzymes and receptors.
Additionally, the compound features a urea functional group at the 1-position of the pyrazole ring, which is connected to a 4-(propan-2-yl)phenyl group. The urea moiety is well-known for its ability to form hydrogen bonds, which is crucial for the compound's binding affinity to biological targets. The propan-2-yl substituent on the phenyl ring introduces a slight lipophilicity to the molecule, enhancing its solubility and bioavailability. This balance between hydrophilicity and lipophilicity is often critical for achieving optimal pharmacokinetic profiles in drug candidates.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 2,4,6-trichlorophenyl group at the 1-position of the pyrazole ring is particularly challenging due to the reactivity of chlorine atoms and the potential for side reactions. However, advances in synthetic methodologies have made it possible to achieve this transformation with high selectivity and efficiency. The subsequent attachment of the 4-(propan-2-yl)phenyl group via a urea linkage further demonstrates the synthetic prowess required to construct such complex molecules.
In recent years, there has been growing interest in exploring novel therapeutic agents derived from heterocyclic compounds. Pyrazole derivatives have shown particular promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial applications. The specific combination of functional groups in this compound makes it an attractive candidate for further investigation in these fields. For instance, the presence of chlorine atoms can enhance electron-withdrawing effects, which may improve binding interactions with biological targets.
One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. Researchers have been employing computational methods to predict its binding affinity to various biological targets, including enzymes and receptors involved in disease pathways. Preliminary computational studies suggest that this compound may interact with targets relevant to inflammatory diseases and cancer. These findings are particularly intriguing given the increasing demand for targeted therapies that can modulate specific disease pathways.
Experimental validation of these computational predictions is currently underway in several research laboratories. In vitro assays are being conducted to assess the compound's ability to inhibit or activate specific enzymes and receptors. Additionally, cell-based assays are being used to evaluate its effects on cellular processes relevant to disease progression. These studies will provide valuable insights into the compound's mechanism of action and potential therapeutic applications.
The development of new drugs often involves optimizing lead compounds through structural modifications to enhance their efficacy and safety profiles. The molecular structure of this compound provides numerous opportunities for such optimization efforts. For example, modifications to the pyrazole ring or the urea functional group could alter its biological activity significantly. Furthermore, exploring different substitution patterns on the aromatic rings may lead to compounds with improved pharmacokinetic properties.
The field of chemical biology continues to evolve rapidly, driven by advancements in synthetic chemistry, computational methods, and high-throughput screening technologies. Compounds like this one exemplify how interdisciplinary approaches can lead to novel therapeutic agents with significant potential for improving human health. As research progresses, it is expected that more compounds with similar structures will be discovered and evaluated for their therapeutic applications.
In conclusion,3-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]-1-[4-(propan-2-yl)phenyl]urea (CAS No. 956624-39-8) represents a promising entry into the realm of drug discovery. Its unique molecular structure and functional groups make it an attractive candidate for further investigation in various therapeutic areas. As research continues to uncover new applications for this compound and similar derivatives,the future holds great promise for innovative treatments derived from sophisticated chemical scaffolds like this one.
956624-39-8 (3-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]-1-[4-(propan-2-yl)phenyl]urea) Related Products
- 477713-89-6(N-phenyl-N'-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea)
- 477713-90-9(N-(3,5-DIMETHYLPHENYL)-N'-[5-PHENYL-1-(2,4,6-TRICHLOROPHENYL)-1H-PYRAZOL-4-YL]UREA)
- 956370-74-4(1-(4-Chlorophenyl)-3-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea)
- 477713-92-1(N-(4-methoxyphenyl)-N'-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea)
- 955976-55-3(1-(3-nitrophenyl)-3-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea)
- 477713-91-0(N-(4-BROMOPHENYL)-N'-[5-PHENYL-1-(2,4,6-TRICHLOROPHENYL)-1H-PYRAZOL-4-YL]UREA)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)